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Compound of Interest

Compound Name: 2-Ethylsuccinonitrile

Cat. No.: B103010

Ensuring laboratory safety and proper chemical handling is paramount for researchers,
scientists, and drug development professionals. This guide provides essential, immediate
safety and logistical information for the proper disposal of 2-Ethylsuccinonitrile, a compound
requiring careful management due to its potential hazards.

2-Ethylsuccinonitrile is classified as harmful if swallowed or inhaled.[1] Adherence to proper
disposal protocols is crucial to mitigate risks to personnel and the environment. The following
procedures provide a step-by-step approach to safely manage and dispose of this chemical
waste.

Hazard and Safety Information

A summary of the key hazard classifications for 2-Ethylsuccinonitrile is provided below. This
information is aggregated from multiple sources and should be used to inform handling and
disposal procedures.
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Hazard Class GHS Category Signal Word Hazard Statement
o ) Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed[1]
Acute Toxicity, ] o
) Category 4 Warning Harmful if inhaled[1]
Inhalation

Suspected of
Reproductive Toxicity Category 2 Warning damaging fertility or
the unborn child

Hazardous to the Toxic to aquatic life
Aquatic Environment, Category 2 - with long lasting
Long-term effects

Personal Protective Equipment (PPE)

Before handling 2-Ethylsuccinonitrile, ensure the appropriate Personal Protective Equipment
(PPE) is worn.

e Hand Protection: Wear protective gloves. Nitrile gloves are generally suitable for incidental
contact with chemicals, but it is advisable to consult the glove manufacturer's
recommendations for specific chemical resistance.[2]

o Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

o Respiratory Protection: If there is a risk of inhalation, use a respirator with an appropriate
filter.[2]

Step-by-Step Disposal Procedure

The disposal of 2-Ethylsuccinonitrile must comply with local, state, and federal regulations.
The following is a general guide for its disposal as a hazardous chemical waste.

e Segregation and Collection:
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o Do not mix 2-Ethylsuccinonitrile waste with other waste streams.

o Collect waste 2-Ethylsuccinonitrile in a dedicated, properly labeled, and compatible
container. The container should be in good condition and have a secure, tight-fitting lid.[3]

o Containers should not be filled to more than 90% of their capacity to allow for expansion.

[3]

e Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name: "2-Ethylsuccinonitrile".[4]

o Include the date when the waste was first added to the container.
o List all constituents if it is a mixed waste.
e Storage:
o Store the sealed waste container in a designated satellite accumulation area.[4]

o The storage area should be a well-ventilated location, away from incompatible materials
such as strong oxidizing agents, strong acids, strong bases, and strong reducing agents.

[5]
o Store containers in secondary containment to prevent spills.[4]
» Disposal:
o Dispose of the contents and container through an approved waste disposal plant.[5]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Do not attempt to dispose of 2-Ethylsuccinonitrile down the drain or in the regular trash.

[31[4]

Spill and Emergency Procedures
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In the event of a spill or exposure, follow these immediate safety measures:
o Spill:

o Evacuate the area if the spill is large or in a poorly ventilated space.

o Wear appropriate PPE.

o Contain the spill using absorbent materials.

o Collect the absorbed material and place it in a sealed, labeled container for hazardous
waste disposal.

o Clean the spill area thoroughly.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[5]

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[5]

 Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Ethylsuccinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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